4,6-dimethyl-5-nitro-2-{[3-(trifluoromethyl)benzyl]amino}nicotinonitrile

• IUPAC Name: 4,6-dimethyl-5-nitro-2-[[3-(trifluoromethyl)phenyl]methylamino]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H13F3N4O2/c1-9-13(7-20)15(22-10(2)14(9)23(24)25)21-8-11-4-3-5-12(6-11)16(17,18)19/h3-6H,8H2,1-2H3,(H,21,22)
• InChI Key: DSQPUTXGLDUEEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1[N+](=O)[O-])C)NCC2=CC(=CC=C2)C(F)(F)F)C#N
• Molecular Formula: C16H13F3N4O2
• Molecular Weight: 350.29 g/mol

Description

The compound “4,6-dimethyl-5-nitro-2-{[3-(trifluoromethyl)benzyl]amino}nicotinonitrile” is an organic molecule with a molecular formula of C16H13F3N4O2. It contains several functional groups including a nitro group (-NO2), a trifluoromethyl group (-CF3), a benzyl group (C6H5CH2-), and a nitrile group (-CN).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitro, trifluoromethyl, benzyl, and nitrile groups would significantly influence its structure. These groups are likely to be arranged around a central carbon atom.

Chemical Reactions Analysis

This compound could undergo a variety of chemical reactions due to the presence of its functional groups. For example, the nitro group could undergo reduction reactions to form amines, the trifluoromethyl group could undergo elimination reactions to form alkenes, and the nitrile group could undergo hydrolysis reactions to form carboxylic acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present in it. For example, the presence of the nitro group could make it more reactive and the presence of the trifluoromethyl group could make it more volatile.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body. If it’s used as a catalyst, its mechanism of action could involve facilitating a specific chemical reaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s highly reactive or volatile, it could pose a risk of explosion or fire. Additionally, if it’s toxic or carcinogenic, it could pose a risk to human health.

Future Directions

The future directions for research on this compound could involve exploring its potential uses in various fields such as medicine, materials science, or catalysis. Additionally, research could also focus on developing safer and more efficient methods for its synthesis.